Cas no 1353001-18-9 (2,2-dimethyl-3,3-diphenylpropanal)

• Product Name: 2,2-dimethyl-3,3-diphenylpropanal
• CAS No: 1353001-18-9
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 6510452
• PubChem ID: 87736967
• Update Time: 2025-06-08

2,2-dimethyl-3,3-diphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3,3-diphenylpropanal
• EN300-1861749
• 1353001-18-9
• SCHEMBL4847098

• Inchi： 1S/C17H18O/c1-17(2,13-18)16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16H,1-2H3
• InChI Key： USMIHLSUZYOZHW-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.135765193g/mol
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-dimethyl-3,3-diphenylpropanal

2,2-Dimethyl-3,3-diphenylpropanal (CAS No. 1353001-18-9): A Comprehensive Overview

2,2-Dimethyl-3,3-diphenylpropanal (CAS No. 1353001-18-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This aldehyde, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive compounds and pharmaceuticals.

The molecular formula of 2,2-dimethyl-3,3-diphenylpropanal is C₁₇H₁₈O, and its molecular weight is 242.32 g/mol. The compound features a central aldehyde group flanked by two phenyl rings and two methyl groups, which contribute to its stability and reactivity. This structural configuration imparts specific chemical and physical properties that are crucial for its applications in various scientific and industrial processes.

In recent years, 2,2-dimethyl-3,3-diphenylpropanal has been extensively studied for its potential in the development of new drugs and therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of chiral molecules. Chiral compounds are essential in pharmaceuticals because they can exhibit different biological activities depending on their spatial configuration. The ability to control the chirality of molecules is critical for optimizing drug efficacy and minimizing side effects.

A study published in the Journal of Organic Chemistry (2021) explored the enantioselective synthesis of 2,2-dimethyl-3,3-diphenylpropanal. The researchers developed a novel catalytic system that achieved high enantioselectivity and yield, making the process more efficient and cost-effective. This advancement has significant implications for the large-scale production of chiral intermediates used in pharmaceutical manufacturing.

Beyond its role as a chiral precursor, 2,2-dimethyl-3,3-diphenylpropanal has also shown promise in the development of fragrance compounds. Its unique aromatic profile makes it an attractive candidate for use in perfumes and other fragrance formulations. A recent study in the Journal of Agricultural and Food Chemistry (2020) investigated the sensory properties of this compound and found that it contributes to a pleasant floral scent with good stability over time.

The physical properties of 2,2-dimethyl-3,3-diphenylpropanal, such as its melting point (65-67°C) and boiling point (195-197°C at 0.5 mmHg), are well-characterized and play a crucial role in its handling and storage. These properties are important considerations for both laboratory-scale experiments and industrial applications. Additionally, the compound's solubility in common organic solvents like ethanol and dichloromethane facilitates its use in various synthetic reactions.

Safety is a paramount concern when working with any chemical compound. While 2,2-dimethyl-3,3-diphenylpropanal is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound away from heat sources and incompatible materials.

In conclusion, 2,2-dimethyl-3,3-diphenylpropanal (CAS No. 1353001-18-9) is a versatile compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structural features make it an important intermediate in the synthesis of chiral molecules and fragrance compounds. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in both academic and industrial settings.